Cas no 179600-05-6 ((tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid)

(tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid structure
179600-05-6 structure
Product name:(tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid
CAS No:179600-05-6
MF:C16H22O3
MW:262.344085216522
CID:1375604
PubChem ID:177349

(tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (tetradec-13-ene-2,4-diyn-1-yloxy)acetic acid
    • Acetic acid, (13-tetradecene-2,4-diynyloxy)-
    • 2-tetradec-13-en-2,4-diynoxyacetic acid
    • DTXSID10170844
    • 179600-05-6
    • CHEMBL453153
    • Montiporic acid B
    • MONOTIPORIC ACID B
    • (13-Tetradecene-2,4-diynyloxy)acetic acid
    • Inchi: InChI=1S/C16H22O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-16(17)18/h2H,1,3-9,14-15H2,(H,17,18)
    • InChI Key: ODJULCBAODTNBX-UHFFFAOYSA-N
    • SMILES: C=CCCCCCCCC#CC#CCOCC(=O)O

Computed Properties

  • Exact Mass: 262.15696
  • Monoisotopic Mass: 262.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: 4.4

Experimental Properties

  • PSA: 46.53

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